3-Tert-butyl-4-cyclopropoxyaniline
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Tert-butyl-4-cyclopropoxyaniline is a substituted aniline derivative characterized by a tert-butyl group at the 3-position and a cyclopropoxy substituent at the 4-position of the aromatic ring. The tert-butyl group enhances steric bulk and may influence metabolic stability, while the cyclopropoxy moiety introduces unique electronic and conformational properties due to the strained cyclopropane ring.
Properties
Molecular Formula |
C13H19NO |
|---|---|
Molecular Weight |
205.30 g/mol |
IUPAC Name |
3-tert-butyl-4-cyclopropyloxyaniline |
InChI |
InChI=1S/C13H19NO/c1-13(2,3)11-8-9(14)4-7-12(11)15-10-5-6-10/h4,7-8,10H,5-6,14H2,1-3H3 |
InChI Key |
YRZKBFAJBZUSQS-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1=C(C=CC(=C1)N)OC2CC2 |
Origin of Product |
United States |
Preparation Methods
The synthesis of 3-Tert-butyl-4-cyclopropoxyaniline involves several steps. One common method includes the reaction of 3-tert-butylaniline with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring higher yields and purity.
Chemical Reactions Analysis
3-Tert-butyl-4-cyclopropoxyaniline undergoes various chemical reactions, including:
Scientific Research Applications
3-Tert-butyl-4-cyclopropoxyaniline is used in various scientific research fields:
Mechanism of Action
The mechanism of action of 3-Tert-butyl-4-cyclopropoxyaniline involves its interaction with specific molecular targets. For instance, in biological systems, it may act as an enzyme inhibitor by binding to the active site of the enzyme, thereby preventing substrate binding and subsequent catalytic activity . The pathways involved in its action include inhibition of oxidative stress pathways and modulation of signal transduction pathways .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following analysis focuses on structural analogs identified in the literature, particularly compounds with tert-butyl and aromatic amine functionalities.
Key Structural Analog from
The compound tert-butyl(3-(7-((2-methoxy-4-(4-methylpiperazin-1-yl)phenyl)amino)-4-methyl-2-oxo-2H-pyrimido[4,5-d][1,3]oxazin-1(4H)-yl)phenyl)carbamate (15a) shares a tert-butyl carbamate group and aniline-derived framework with 3-tert-butyl-4-cyclopropoxyaniline but differs in substituents and complexity .
Structural and Functional Differences
Hypothesized Property Comparisons
The methylpiperazinyl group in 15a introduces basicity and hydrogen-bonding capacity, absent in the cyclopropoxy analog.
Steric and Solubility Considerations :
- The fused heterocycle in 15a increases rigidity and reduces solubility in polar solvents compared to the simpler aniline derivative.
- The tert-butyl group in both compounds likely improves lipophilicity, but the cyclopropane ring in 3-tert-butyl-4-cyclopropoxyaniline may introduce strain, affecting conformational stability.
Biological Relevance :
- Compound 15a was synthesized as a kinase inhibitor candidate, leveraging its heterocyclic core for target binding . In contrast, 3-tert-butyl-4-cyclopropoxyaniline’s simpler structure suggests utility as a synthetic intermediate rather than a direct bioactive molecule.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
